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Compound of Interest

Compound Name: Galacto-PUGNAc

CAS No.: 1145878-98-3

Cat. No.: B586489

Get Quote

Executive Safety Summary
Galacto-PUGNAc is a potent, selective inhibitor of O-GlcNAcase (OGA).[1] While often

classified as "non-hazardous" in basic GHS frameworks due to a lack of acute toxicity data, its

high biological activity necessitates a Universal Precaution approach.

Immediate Action Required:

Primary Hazard: Bioactive dust inhalation and transdermal absorption via solvent carriers

(e.g., DMSO).

Critical Control: Handle all solid powder within a certified chemical fume hood or biological

safety cabinet.

Storage: -20°C, Hygroscopic. Must be warmed to room temperature in a desiccator before

opening to prevent compound degradation.

Risk Assessment & Biological Rationale
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To understand the safety requirements, one must understand the mechanism. Galacto-
PUGNAc does not merely cause chemical irritation; it fundamentally alters cellular signaling.

The Mechanism of Action
Galacto-PUGNAc inhibits O-GlcNAcase (OGA), the enzyme responsible for removing N-

acetylglucosamine (GlcNAc) from cytosolic and nuclear proteins.[1] Accidental systemic

exposure can lead to artificially elevated O-GlcNAc levels, which are linked to metabolic

dysregulation and altered insulin signaling [1].

Visualization: The Target Pathway
The following diagram illustrates the specific intervention point of Galacto-PUGNAc within the

hexosamine biosynthetic pathway.

Glucose Hexosamine
Biosynthetic Pathway

UDP-GlcNAc
(Donor)

OGT
(Transferase)

Target Protein
(Ser/Thr)

O-GlcNAcylated
Protein

Adds GlcNAc

OGA
(Hydrolase)

Removes GlcNAc

Galacto-PUGNAc
(INHIBITOR)

BLOCKS

Click to download full resolution via product page

Caption: Galacto-PUGNAc blocks OGA, preventing the removal of GlcNAc moieties and

locking proteins in a glycosylated state.

Personal Protective Equipment (PPE) Matrix
The choice of PPE depends heavily on the state of the matter (Solid vs. Solution).

Table 1: PPE Specifications by Operational Phase
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Critical Note on Gloves and Solvents
Galacto-PUGNAc is frequently dissolved in Dimethyl Sulfoxide (DMSO). DMSO is a potent

carrier solvent that can transport dissolved inhibitors directly through the skin and into the

bloodstream [2].

Protocol: If a DMSO solution splashes on your glove, remove the glove immediately. Do not

wait for breakthrough.

Recommendation: Use "accelerator-free" nitrile gloves for lower chemical reactivity or

specific chemical-resistant gloves (e.g., Ansell TouchNTuff®) when handling concentrated

stocks.

Operational Workflow: From Storage to Solution[2]
This protocol ensures compound stability and operator safety.

Step 1: Receiving and Equilibration
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Galacto-PUGNAc is hygroscopic.[2] Opening a cold vial in a humid lab causes water

condensation, which hydrolyzes the compound and degrades purity.

Remove vial from -20°C storage.

Place immediately in a desiccator at room temperature.

Allow to warm for 30–60 minutes before breaking the seal.

Step 2: Solubilization (The "Red Zone")
This is the highest risk step for exposure.

Calculate the required volume of DMSO to achieve a stock concentration (typically 10–20

mM).

Work inside a fume hood.

Add DMSO dropwise down the side of the vial.

Vortex gently with cap tightly sealed.

Aliquot immediately: Avoid repeated freeze-thaw cycles. Dispense into small volumes (e.g.,

20–50 µL) in screw-cap cryovials.

Step 3: Experimental Application
Cell Culture: Dilute the stock into media before adding to cells to minimize DMSO toxicity

(final DMSO concentration should be <0.1%).

In Vivo: Galacto-PUGNAc has been used in animal models, but formulation often requires

saline/PBS dilution. Ensure the compound remains in solution; precipitation may occur in

aqueous buffers over time [3].

Visualization: Safe Handling Workflow
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Caption: Workflow emphasizing the critical equilibration step to prevent moisture

contamination.

Disposal and Emergency Procedures
Waste Management
Galacto-PUGNAc is a bioactive organic compound.[1]

Solid Waste: Contaminated gloves, weighing boats, and paper towels must be disposed of in

Hazardous Chemical Solid Waste bins (Incineration stream).

Liquid Waste: Solutions containing Galacto-PUGNAc (especially in DMSO) must go into

Organic Solvent Waste. Do not pour down the sink.
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Emergency Response[4]
Eye Contact: Flush with water for 15 minutes.[3] Consult a physician (provide the SDS).[3]

Skin Contact (DMSO solution): Wash with mild soap and copious water for 15 minutes. Do

not use ethanol or other solvents to clean the skin, as this may further enhance absorption.

Spill Cleanup:

Evacuate immediate area if dust is airborne.[3]

Don full PPE (Double gloves, goggles, N95).

Cover liquid spills with absorbent pads; sweep solid spills gently to avoid dust generation.

Clean area with 10% bleach solution followed by water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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